Cas no 175205-09-1 (5-3,5-Bis(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole)
5-3,5-Bis(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole is a fluorinated tetrazole derivative characterized by its high electron-withdrawing properties due to the presence of trifluoromethyl groups. This compound is particularly valuable in medicinal chemistry and materials science, where its strong electron-deficient nature enhances reactivity in cycloaddition and cross-coupling reactions. The trifluoromethyl substituents contribute to improved metabolic stability and lipophilicity, making it useful in the design of bioactive molecules. Its rigid tetrazole core also serves as a bioisostere for carboxylic acids, offering enhanced binding affinity in pharmaceutical applications. The compound’s stability under harsh conditions further supports its utility in synthetic and industrial processes.
175205-09-1 structure
Product Name:5-3,5-Bis(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole
CAS No:175205-09-1
MF:C9H4F6N4
MW:282.145281791687
MDL:MFCD06246015
CID:906315
PubChem ID:620220
Update Time:2025-06-17
5-3,5-Bis(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-[3,5-bis(trifluoromethyl)phenyl]tetrazole
- 5-(3,5-Bis(trifluoromethyl)phenyl)-1H-tetrazole
- 5-[3,5-bis(trifluoromethyl)phenyl]-2H-tetrazole
- 5-[3,5-Bis(trifluoromethyl)phenyl]-2H-tetrazole Solution
- KG-548
- BUTTPARK 1\01-72
- 5-[3,5-Bis(trifluoromethyl)phenyl]-1H-tetra
- 5-[3,5-Bis(trifluoromethyl)phenyl]-1H-tetrazole
- 5-[3,5-DI(TRIFLUOROMETHYL)PHENYL]-2H-1,2,3,4-TETRAAZOLE
- 5-[3,5-Bis(trifluoromethyl)phenyl]tetrazole97%
- 5-[3,5-Bis(trifluoromethyl)phenyl]tetrazole 97%
- 5-[3,5-Bis(trifluoromethyl)phenyl]-1H-tetrazole 97%
- KKJFZIQEWZVVIV-UHFFFAOYSA-N
- 5-[3,5-bis(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole
- 5-(3,5-bis(trifluoromethyl)phenyl)-2H-tetrazole
- Maybridge1_006968
- HMS561E16
- SY
- 5-(3,5-Bis-trifluoromethyl-phenyl)-2H-tetrazole
- Activator 42(R) 0.3 M
- YL8
- AKOS030757481
- 1,3-Bis(trifluoromethyl)-5-(1H-tetrazol-5-yl)benzene
- 1H-Tetrazole, 5-[3,5-bis(trifluoromethyl)phenyl]-
- YSZCJ001
- HY-120087
- DB-044139
- 2H-Tetrazole, 5-[3,5-bis(trifluoromethyl)phenyl]-
- SY038795
- CS-0069473
- MFCD00052524
- J-011083
- AKOS015852868
- 175205-09-1
- DTXSID50347331
- AC1989
- 5-[3,5-bis-(Trifluoromethyl)phenyl]tetrazole
- A811929
- AS-68055
- 5-[3,5-Bis(trifluoromethyl)phenyl]-2H-tetraazole #
- SCHEMBL13113127
- BRD-K64480308-001-01-9
- SCHEMBL703841
- Z2235812867
- EN300-267706
- 5-3,5-Bis(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole
-
- MDL: MFCD06246015
- Inchi: 1S/C9H4F6N4/c10-8(11,12)5-1-4(7-16-18-19-17-7)2-6(3-5)9(13,14)15/h1-3H,(H,16,17,18,19)
- InChI Key: KKJFZIQEWZVVIV-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C2N=NNN=2)C=C(C(F)(F)F)C=1)(F)F
Computed Properties
- Exact Mass: 282.03400
- Monoisotopic Mass: 282.034
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.9
- Topological Polar Surface Area: 54.5
Experimental Properties
- Color/Form: Not determined
- Melting Point: 177-180°C
- Flash Point: Degrees Fahrenheit:41°F
Degrees Celsius:5°C - Solubility: DMSO: soluble20mg/mL, clear
- PSA: 54.46000
- LogP: 2.90430
- Solubility: Not determined
5-3,5-Bis(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H225-H302 + H332-H315-H319
- Warning Statement: P210-P305+P351+P338
- Hazardous Material transportation number:UN 1648 3 / PGII
- WGK Germany:3
- Hazard Category Code: 11-20/21/22-36
- Safety Instruction: 16-26-36/37
-
Hazardous Material Identification:
- HazardClass:6.1
- PackingGroup:Ⅲ
- Storage Condition:2-8°C
5-3,5-Bis(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-3,5-Bis(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY038795-0.25g |
5-[3,5-Bis(trifluoromethyl)phenyl]tetrazole |
175205-09-1 | ≥97% | 0.25g |
¥198.00 | 2025-04-17 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY038795-1g |
5-[3,5-Bis(trifluoromethyl)phenyl]tetrazole |
175205-09-1 | ≥97% | 1g |
¥398.00 | 2025-04-17 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY038795-5g |
5-[3,5-Bis(trifluoromethyl)phenyl]tetrazole |
175205-09-1 | ≥97% | 5g |
¥998.00 | 2025-04-17 | |
| Ambeed | A117262-250mg |
5-(3,5-Bis(trifluoromethyl)phenyl)-1H-tetrazole |
175205-09-1 | 97% | 250mg |
$35.0 | 2025-02-24 | |
| Ambeed | A117262-1g |
5-(3,5-Bis(trifluoromethyl)phenyl)-1H-tetrazole |
175205-09-1 | 97% | 1g |
$65.0 | 2025-02-24 | |
| Ambeed | A117262-5g |
5-(3,5-Bis(trifluoromethyl)phenyl)-1H-tetrazole |
175205-09-1 | 97% | 5g |
$155.0 | 2025-02-24 | |
| TRC | T901715-25mg |
5-[3,5-Bis(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole |
175205-09-1 | 25mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T901715-50mg |
5-[3,5-Bis(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole |
175205-09-1 | 50mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T901715-250mg |
5-[3,5-Bis(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole |
175205-09-1 | 250mg |
$ 340.00 | 2022-06-02 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04389-4X2.5L |
5-[3,5-Bis(trifluoromethyl)phenyl]tetrazole |
175205-09-1 | 4X2.5L |
¥15678.0 | 2021-09-03 |
5-3,5-Bis(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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